Cas no 135262-85-0 (tert-butyl N-(cyclohex-3-en-1-yl)carbamate)

• Product Name: tert-butyl N-(cyclohex-3-en-1-yl)carbamate
• CAS No: 135262-85-0
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• MDL: MFCD11975573
• CID: 1057203
• PubChem ID: 11063381
• Update Time: 2025-05-22

tert-butyl N-(cyclohex-3-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl cyclohex-3-en-1-ylcarbamate
• 4-(Boc-amino)cyclohexene
• tert-butyl cyclohex-3-enylcarbamate
• tert-butyl N-cyclohex-3-en-1-ylcarbamate
• 3-cyclohexen-1-ylcarbamic acid tert-butyl ester
• Boc-4-amino cyclohexene
• Carbamic acid,3-cyclohexen-1-yl-,1,1-dimethylethyl ester
• N-Boc-cyclohex-3-enamine
• tert-Butyl 3-cyclohexen-1-ylcarbamate
• Cyclohex-3-enyl-carbamic acid tert-butyl ester
• tert-butyl N-(cyclohex-3-en-1-yl)carbamate
• tert-Butylcyclohex-3-en-1-ylcarbamate
• BS-25615
• EN300-3079243
• Carbamic acid, 3-cyclohexen-1-yl-, 1,1-dimethylethyl ester (9CI)
• SCHEMBL508784
• SY257826
• MFCD24466589
• MFCD11975573
• Z1232901671
• A887704
• SB32974
• SY020496
• 1350636-87-1
• DTXSID60453836
• 135262-85-0
• AKOS013788831
• (R)-4-(Boc-amino)cyclohexene
• 4-(tert-Butoxycarbonylamino)-1-cyclohexene
• CS-0341024
• IRBIWNJTHWLIMD-UHFFFAOYSA-N

• MDL： MFCD11975573
• Inchi： 1S/C11H19NO2/c1-11(2,3)14-10(13)12-9-7-5-4-6-8-9/h4-5,9H,6-8H2,1-3H3,(H,12,13)
• InChI Key： IRBIWNJTHWLIMD-UHFFFAOYSA-N
• SMILES： O(C(NC1CC=CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.14200
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 41.82000
• LogP: 2.82420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(cyclohex-3-en-1-yl)carbamate

Comprehensive Overview of tert-butyl N-(cyclohex-3-en-1-yl)carbamate (CAS No. 135262-85-0): Properties, Applications, and Industry Insights

tert-butyl N-(cyclohex-3-en-1-yl)carbamate (CAS No. 135262-85-0) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This carbamate derivative features a cyclohexene ring and a tert-butoxycarbonyl (Boc) protecting group, making it a versatile intermediate in synthetic chemistry. Its molecular structure, C₁₁H₁₉NO₂, combines stability with reactivity, enabling applications in peptide synthesis, drug discovery, and material science. Researchers value its role in protecting amine functionalities, a critical step in multi-step organic transformations.

In recent years, the demand for tert-butyl N-(cyclohex-3-en-1-yl)carbamate has surged due to its utility in green chemistry initiatives. As industries prioritize sustainable synthesis routes, this compound’s compatibility with catalytic hydrogenation and microwave-assisted reactions aligns with eco-friendly trends. A 2023 study highlighted its use in biodegradable polymer development, addressing global concerns over plastic waste. Additionally, its low toxicity profile makes it a preferred choice for API (Active Pharmaceutical Ingredient) manufacturing, resonating with the FDA’s push for safer excipients.

The compound’s CAS No. 135262-85-0 is frequently searched in academic databases, reflecting its relevance in heterocyclic chemistry and medicinal chemistry. Common queries include "synthesis of tert-butyl N-(cyclohex-3-en-1-yl)carbamate" and "Boc-protection mechanism," underscoring its technical significance. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity, which typically exceeds 98% in commercial grades. Suppliers often emphasize its storage stability under inert atmospheres, a key consideration for industrial buyers.

Emerging applications of tert-butyl N-(cyclohex-3-en-1-yl)carbamate extend to flavor and fragrance industries, where its cyclohexene moiety contributes to unique olfactory profiles. Patent filings from 2022–2024 reveal its incorporation in non-toxic plasticizers and UV-stabilizing additives, catering to the packaging sector’s demand for sustainable materials. Furthermore, its role in asymmetric catalysis has been explored in peer-reviewed journals, positioning it as a candidate for chiral auxiliary development.

From an SEO perspective, content around CAS 135262-85-0 benefits from integrating trending keywords like "Boc-amine derivatives" and "cyclohexene-based intermediates." User-generated questions such as "Is tert-butyl N-(cyclohex-3-en-1-yl)carbamate soluble in water?" (answer: sparingly, with better solubility in organic solvents) or "What are the alternatives to Boc protection?" can enhance engagement. Cross-linking to related compounds like N-Boc-4-piperidone further boosts discoverability.

In conclusion, tert-butyl N-(cyclohex-3-en-1-yl)carbamate exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across sectors—from pharmaceuticals to green materials—ensures its continued relevance. As research delves deeper into cascade reactions and atom-efficient synthesis, this compound is poised to remain a cornerstone of organic methodologies.